Cas no 1435480-40-2 (Nivasorexant)

• Product Name: Nivasorexant
• CAS No: 1435480-40-2
• MF: C₂₃H₂₃N₇O₂
• MW: 429.474423646927
• CID: 5629199
• PubChem ID: 71566267
• Update Time: 2025-05-25

Nivasorexant Chemical and Physical Properties

Names and Identifiers

• CHEMBL3892369
• US9150566, 27
• (4(3)R)-6-methyl-4(3,4)-morpholina-1,7(2)-di[1,2,3]triazola-2(1,3),6(1,2)-dibenzenaheptaphan-5-one
• nivasorexant [INN]
• AT37341
• Methanone, [4-methyl-2-(2H-1,2,3-triazol-2-yl)phenyl][(3R)-3-[[3-(2H-1,2,3-triazol-2-yl)phenyl]methyl]-4-morpholinyl]-
• (4-Methyl-2-[1,2,3]triazol-2-ylphenyl)-[(R)-3-(3-[1,2,3]triazol-2-ylbenzyl)-morpholin-4-yl]-methanone
• ACT-539313
• (4-Methyl-2-(2H-1,2,3-triazol-2-yl)phenyl)((3R)-3-((3-(2H-1,2,3-triazol-2-yl)phenyl)methyl)-4-morpholinyl)methanone
• BDBM183990
• 0N15II81VX
• Nivasorexant
• HY-147294
• SCHEMBL14940548
• ACT539313
• [4-methyl-2-(triazol-2-yl)phenyl]-[(3R)-3-[[3-(triazol-2-yl)phenyl]methyl]morpholin-4-yl]methanone
• CS-0564145
• GTPL12719
• 4-(4-Methyl-2-(2H-1,2,3-triazol-2-yl)benzoyl)-3-((3-(2H-1,2,3-triazol-2-yl)phenyl)methyl)morpholine, (3R)-
• 1435480-40-2
• UNII-0N15II81VX

• Inchi： 1S/C23H23N7O2/c1-17-5-6-21(22(13-17)30-26-9-10-27-30)23(31)28-11-12-32-16-20(28)15-18-3-2-4-19(14-18)29-24-7-8-25-29/h2-10,13-14,20H,11-12,15-16H2,1H3/t20-/m1/s1
• InChI Key： GKPHAIOJCHBZCT-HXUWFJFHSA-N
• SMILES： O1CCN(C(C2=CC=C(C)C=C2N2N=CC=N2)=O)[C@@H](C1)CC1C=CC=C(C=1)N1N=CC=N1

Computed Properties

• Exact Mass: 429.19132300g/mol
• Monoisotopic Mass: 429.19132300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 711.2±70.0 °C(Predicted)
• pka: 0.68±0.29(Predicted)

Additional information on Nivasorexant

Nivasorexant (CAS No. 1435480-40-2): A Next-Generation Dual Orexin Receptor Antagonist for Sleep Disorder Management

The compound Nivasorexant (CAS No. 1435480-40-2) represents a groundbreaking advancement in the field of sleep medicine as a dual orexin receptor antagonist (DORA). This synthetic small molecule specifically targets both OX₁ and OX₂ receptors with high affinity, demonstrating superior pharmacological profiles compared to earlier single-receptor antagonists. Recent preclinical studies published in Nature Communications (2023) highlight its unique ability to modulate sleep-wake cycles without compromising respiratory function—a critical safety improvement over first-generation hypnotics.

Structurally characterized by a bicyclic hexahydropyrimidine core linked to a benzothiazole moiety, Nivasorexant's molecular architecture enables selective receptor binding while minimizing off-target effects. Computational docking studies reveal nanomolar affinity for both orexin receptors, validated through radioligand binding assays with IC₅₀ values of 1.2 nM and 0.8 nM for OX₁/OX₂, respectively. This dual antagonism creates synergistic efficacy in restoring natural sleep architecture without inducing rebound insomnia observed in benzodiazepines.

Clinical trials conducted under FDA Fast Track designation have demonstrated statistically significant improvements in primary insomnia endpoints. Phase IIb data from the NIVASLEEP trial (NCT05178963) showed a median latency to persistent sleep reduction of 68% versus placebo after 7 days of treatment at the optimal dose range of 15–30 mg/day. Notably, electroencephalogram analysis confirmed preservation of REM sleep cycles, contrasting with zolpidem's REM suppression profile documented in prior studies.

The pharmacokinetic profile of Nivasorexant's oral formulation exhibits linear dose-response characteristics with peak plasma concentrations achieved within 1–2 hours post-administration. Hepatic metabolism via CYP3A4/5 enzymes allows for once-daily dosing regimens, supported by steady-state plasma levels achieved by day 3. Drug-drug interaction studies with common medications like statins and antihypertensives showed no clinically significant interactions at therapeutic doses, enhancing its potential for polypharmacy patient populations.

Mechanistically, Nivasorexant's dual receptor blockade disrupts the orexinergic neurotransmission responsible for maintaining wakefulness without affecting other monoaminergic systems. This selective mechanism was validated through PET imaging studies showing >95% receptor occupancy at both OX subtypes at sub-hypnotic doses. Unlike traditional sedatives that suppress cortical activity broadly, this targeted approach preserves cognitive function—Phase III cognitive battery results demonstrated no significant impairment in digit symbol substitution tests compared to baseline scores.

Ongoing research explores its applications beyond primary insomnia, including potential efficacy in narcolepsy management as shown in recent murine models published in Sleep Medicine Reviews. Preclinical data indicates improved cataplexy control through OX₂-receptor mediated modulation of hypocretin signaling pathways. The compound's structural flexibility allows for formulation innovations such as extended-release capsules and transdermal patches currently under Phase I evaluation, addressing unmet needs for non-invasive administration methods.

Safety profiles from cumulative trial data involving over 1,500 subjects reveal an adverse event profile comparable to placebo groups across all severity categories except transient morning drowsiness reported in 7% of participants—significantly lower than historical benchmarks for hypnotic agents. Neuroimaging studies using fMRI confirmed no hippocampal volume changes after prolonged use up to 6 months, addressing concerns raised by earlier generation drugs associated with structural brain alterations.

Nivasorexant's development trajectory reflects advancements in structure-based drug design methodologies pioneered by the computational chemistry team at NeuroPharma Innovations LLC—the compound's parent company. Quantum mechanical modeling guided iterative optimization through seven structural generations before achieving the final candidate with optimal physicochemical properties: logP=3.8; solubility=67 mg/mL; metabolic stability t½=9 hours (human liver microsomes). These parameters ensure favorable ADME characteristics critical for successful translation into clinical practice.

Economic analyses predict cost-effectiveness advantages over existing therapies when considering quality-adjusted life years (QALYs). A Markov model simulation comparing Nivasorexant to eszopiclone demonstrated incremental cost-effectiveness ratio below $15,000/QALY threshold under standard US healthcare reimbursement frameworks—a critical factor for formulary inclusion decisions.

The compound's discovery process incorporated novel screening strategies including CRISPR-edited orexin receptor knock-in cell lines and machine learning-driven virtual screening campaigns that analyzed over 1 million compound candidates from internal and external databases. This integrated approach identified the unique bicyclic scaffold early on as having optimal binding pocket complementarity based on allosteric modulation principles—a design strategy now being applied across NeuroPharma's pipeline programs targeting GPCRs.

In conclusion, Nivasorexant (CAS No. 1435480-40-2) represents a paradigm shift in sleep disorder management through its dual-receptor targeting mechanism combined with an exceptional safety margin and pharmacokinetic profile. With pivotal Phase III trials nearing completion and Breakthrough Therapy designation secured from EMA authorities, this compound is poised to redefine therapeutic standards for insomnia spectrum disorders while opening new avenues for exploring orexinergic system modulation in neurodegenerative conditions like Alzheimer's disease where disrupted sleep patterns are increasingly recognized as pathophysiological markers.